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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B1666777

N-Benzylideneaniline, a foundational Schiff base, and its derivatives represent a versatile
class of compounds with a wide spectrum of biological activities. The characteristic imine or
azomethine group (-C=N-) is crucial to their function, allowing for significant molecular diversity
through substitution on both the aniline and benzaldehyde rings. This guide provides a
comparative analysis of the antimicrobial, anticancer, and antioxidant activities of various N-
Benzylideneaniline derivatives, supported by experimental data and detailed protocols for key
assays.

General Synthesis of N-Benzylideneaniline
Derivatives

N-Benzylideneaniline derivatives are typically synthesized through a condensation reaction
between a substituted aniline and a substituted benzaldehyde. This straightforward synthesis
allows for the creation of large libraries of compounds for biological screening.
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» To cite this document: BenchChem. [A Comparative Guide to the Biological Activity of N-
Benzylideneaniline Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666777#comparative-study-of-the-biological-
activity-of-n-benzylideneaniline-derivatives]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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